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Compound of Interest

Compound Name: PRN-1008

Cat. No.: B610202

Rilzabrutinib Technical Support Center

Welcome to the Rilzabrutinib Technical Support Center. This resource provides researchers,
scientists, and drug development professionals with comprehensive guidance on the handling,
storage, and experimental use of Rilzabrutinib powder.

Frequently Asked Questions (FAQSs)

1. What is Rilzabrutinib?

Rilzabrutinib is an oral, reversible covalent inhibitor of Bruton's tyrosine kinase (BTK).[1][2] BTK
IS a crucial enzyme in the signaling pathways of B-cells and other immune cells.[3] By inhibiting
BTK, Rilzabrutinib can modulate immune responses, making it a subject of investigation for
various immune-mediated diseases.[3][4]

2. What are the primary recommended safety precautions when handling Rilzabrutinib powder?

When handling Rilzabrutinib powder, it is crucial to avoid inhalation, as well as contact with skin
and eyes.[5][6] Always work in a well-ventilated area, preferably within a chemical fume hood,
and use appropriate personal protective equipment (PPE).[5][6]

3. What Personal Protective Equipment (PPE) should be worn when working with
Rilzabrutinib?
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Recommended PPE includes safety goggles with side shields, chemical-resistant gloves, and a
lab coat.[5] For procedures that may generate dust, a suitable respirator should be used.[5]

4. What are the recommended storage conditions for Rilzabrutinib powder and its solutions?

Proper storage is critical to maintain the stability and efficacy of Rilzabrutinib.

Form Storage Temperature Duration
Powder -20°C Up to 3 years
Stock Solution (-80°C) -80°C Up to 2 years
Stock Solution (-20°C) -20°C Up to 1 year

Data compiled from multiple sources.
5. How should Rilzabrutinib waste be disposed of?

Rilzabrutinib waste should be disposed of as hazardous chemical waste in accordance with
local, state, and federal regulations. Avoid releasing it into the environment.

Experimental Protocols
Rilzabrutinib Solubility

Rilzabrutinib exhibits differential solubility in various solvents. It is important to select the
appropriate solvent for your specific experimental needs.

Solvent Solubility
DMSO > 100 mg/mL
Ethanol =100 mg/mL
Water Insoluble
Water (Hemi-sulfate salt form) > 100 mg/mL

Data compiled from multiple sources.
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Preparation of Rilzabrutinib Stock Solution (10 mM in
DMSO)

Materials:

Rilzabrutinib powder (Molecular Weight: 665.76 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Procedure:

» Weighing: Accurately weigh out 6.66 mg of Rilzabrutinib powder and transfer it to a sterile
microcentrifuge tube.

» Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Rilzabrutinib powder.

» Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely
dissolved. If necessary, sonicate the solution for a few minutes to aid dissolution. Visually
inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile, light-protected tubes. Store the
aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to
2 years).

Mechanism of Action: Signaling Pathways

Rilzabrutinib primarily exerts its effects by inhibiting Bruton's tyrosine kinase (BTK), a key
component in two major signaling pathways in immune cells.
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B-Cell Receptor (BCR) Signaling Pathway

In B-cells, Rilzabrutinib inhibits the BCR signaling pathway, which is crucial for B-cell activation,
proliferation, and the production of autoantibodies. By blocking BTK, Rilzabrutinib disrupts this

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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